Cas no 380550-41-4 (Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate)

• Product Name: Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate
• CAS No: 380550-41-4
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 6338593
• PubChem ID: 1970108
• Update Time: 2025-11-01

Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate Chemical and Physical Properties

Names and Identifiers

• 380550-41-4
• methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate
• EN300-26589285
• AKOS022090918
• Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate

• Inchi： 1S/C19H16N2O5/c1-25-14-7-8-17(22)12(10-14)9-13(11-20)18(23)21-16-6-4-3-5-15(16)19(24)26-2/h3-10,22H,1-2H3,(H,21,23)/b13-9+
• InChI Key： XGALPYGWESRRSX-UKTHLTGXSA-N
• SMILES： O(C)C1=CC=C(C(/C=C(\C#N)/C(NC2C=CC=CC=2C(=O)OC)=O)=C1)O

Computed Properties

• Exact Mass: 352.10592162g/mol
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate

Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate: A Comprehensive Overview

The compound with CAS No. 380550-41-4, commonly referred to as Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and biotechnology. Recent studies have highlighted its role in advanced chemical synthesis and its ability to serve as a precursor for more complex molecules.

Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate is characterized by its intricate molecular structure, which includes a benzoate ester group, a propenamide moiety, and a cyano substituent. The presence of these functional groups imparts versatile reactivity, making it an ideal candidate for various chemical transformations. The benzoate ester group, for instance, is known for its stability and compatibility with a wide range of reaction conditions, while the propenamide moiety introduces flexibility and reactivity into the molecule.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in the development of bioactive molecules. Scientists have explored its potential as a building block for constructing more complex structures with therapeutic applications. For example, studies have demonstrated that Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate can be used to synthesize compounds with anti-inflammatory and antioxidant properties, which are highly sought after in the pharmaceutical industry.

The structural versatility of this compound also makes it valuable in material science. Researchers have investigated its use in the creation of novel polymers and nanomaterials. The cyano group, in particular, has been shown to enhance the mechanical properties of polymers when incorporated into their structures. This has led to applications in the development of high-performance materials for use in aerospace, automotive industries, and electronic devices.

In addition to its chemical applications, Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate has also found relevance in biotechnology. Its ability to interact with biological systems has been explored in the context of drug delivery systems and bioimaging agents. Recent studies have highlighted its potential as a carrier for therapeutic molecules due to its biocompatibility and controlled release properties.

From an environmental standpoint, the synthesis and handling of this compound are conducted under strict guidelines to ensure minimal ecological impact. Its production processes are optimized to reduce waste and energy consumption, aligning with global sustainability goals. Furthermore, ongoing research is focused on developing greener synthesis methods that utilize renewable resources and minimize hazardous byproducts.

In conclusion, Methyl 2-[2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamido]benzoate stands out as a multifaceted compound with promising applications across diverse industries. Its unique structure and reactivity make it an invaluable tool in chemical synthesis, material science, and biotechnology. As research continues to uncover new potentials for this compound, it is expected to play an increasingly significant role in advancing technological and medical innovations.